Cas no 1340176-19-3 (4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid)

• Product Name: 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid
• CAS No: 1340176-19-3
• MF: C₁₀H₁₆IN₃O₂
• MW: 337.15741443634
• CID: 5912181
• PubChem ID: 64429501
• Update Time: 2025-06-11

4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid
• AKOS013752760
• 1340176-19-3
• CS-0344838
• EN300-1139798
• 1H-Pyrazole-1-butanoic acid, 4-iodo-α-(propylamino)-

• Inchi： 1S/C10H16IN3O2/c1-2-4-12-9(10(15)16)3-5-14-7-8(11)6-13-14/h6-7,9,12H,2-5H2,1H3,(H,15,16)
• InChI Key： YSHPCVMEMFHEED-UHFFFAOYSA-N
• SMILES： N1(CCC(NCCC)C(O)=O)C=C(I)C=N1

Computed Properties

• Exact Mass: 337.02872g/mol
• Monoisotopic Mass: 337.02872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.71±0.1 g/cm3(Predicted)
• Boiling Point: 454.7±45.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Additional information on 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid

Introduction to 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid (CAS No. 1340176-19-3) and Its Emerging Applications in Chemical Biology

4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid, identified by its CAS number 1340176-19-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrazole core substituted with an iodo group and an amino side chain, presents a promising scaffold for the development of novel bioactive agents. The presence of both electrophilic and nucleophilic functional groups makes it a versatile intermediate for further chemical modifications, enabling the synthesis of complex derivatives with tailored biological properties.

The pyrazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The introduction of an iodo group at the 4-position enhances the compound's reactivity, allowing for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These transformations are particularly valuable in constructing biaryl structures, which are prevalent in many drug candidates. Additionally, the propylamino substituent at the 2-position introduces basicity and potential hydrogen bonding capabilities, which can modulate binding affinities and selectivity in biological assays.

Recent advancements in drug discovery have highlighted the importance of small molecules that can modulate protein-protein interactions (PPIs). The pyrazole scaffold, due to its rigid structure and ability to occupy specific binding pockets, is an excellent candidate for disrupting or stabilizing PPIs. For instance, studies have demonstrated that pyrazole derivatives can inhibit kinases and other enzymes involved in cancer pathways. The compound 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid (CAS No. 1340176-19-3) could serve as a precursor for designing inhibitors targeting these critical pathways.

Moreover, the amino group in this molecule provides a handle for further derivatization, such as coupling with carboxylic acids to form amides or reacting with aldehydes/ketones to yield imines. Such modifications can be exploited to enhance solubility, improve pharmacokinetic properties, or introduce specific pharmacological activities. For example, amide linkages are frequently employed in drug design to improve metabolic stability and oral bioavailability.

In the context of medicinal chemistry, the synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The use of transition metal catalysis, particularly palladium complexes, allows for efficient construction of complex architectures from simpler precursors. This approach aligns with the growing trend toward sustainable and efficient synthetic routes in pharmaceutical manufacturing. Recent literature has reported optimized protocols for the preparation of halogenated pyrazoles using greener solvents and catalysts, which could be extended to the synthesis of 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid (CAS No. 1340176-19-3).

The biological activity of this compound has been explored in several preclinical studies. Initial screening assays have suggested potential effects on inflammatory pathways due to its structural resemblance to known immunomodulators. The pyrazole core is known to interact with cytokine receptors and signaling molecules, making it a plausible candidate for treating autoimmune diseases or chronic inflammation. Furthermore, the combination of an iodo group and an amino moiety may enable selective binding to target proteins through both hydrophobic interactions and hydrogen bonding.

Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict the binding mode of this compound with potential target proteins. These studies have provided insights into how structural modifications could enhance binding affinity and selectivity. For instance, computational modeling has indicated that replacing the propylamino group with more bulky substituents might improve interactions with deep-binding pockets in protein targets.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles in drug development. Their ability to mimic natural products while offering high structural diversity makes them ideal candidates for lead optimization campaigns. The compound 4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid (CAS No. 1340176-19-3) exemplifies this trend by combining multiple pharmacophoric elements into a single molecular framework.

Future research directions may focus on exploring derivatives of this compound through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD). SBDD leverages high-resolution structural information from target proteins to guide medicinal chemistry efforts, while FBDD involves identifying small "fragments" that bind to target sites followed by iterative optimization. Both approaches have shown success in generating novel therapeutic agents.

The synthetic versatility of this molecule also positions it as a valuable tool for academic research. Its use as a building block allows chemists to investigate new reaction pathways or develop novel synthetic strategies that could be applied across different disciplines within organic chemistry.

In conclusion,4-(4-iodo-1H-pyrazol-1-yl)-2-(propylamino)butanoic acid (CAS No. 1340176-19-3) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis via modern methodologies highlights advancements in sustainable chemistry practices while offering opportunities for exploration through computational modeling and experimental screening.